Cas no 2092694-10-3 ({2,9-dioxaspiro[5.5]undecan-3-yl}methanamine)

• Product Name: {2,9-dioxaspiro[5.5]undecan-3-yl}methanamine
• CAS No: 2092694-10-3
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 4637111
• Update Time: 2025-06-12

{2,9-dioxaspiro[5.5]undecan-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,9-dioxaspiro[5.5]undecan-3-yl}methanamine

• Inchi： 1S/C10H19NO2/c11-7-9-1-2-10(8-13-9)3-5-12-6-4-10/h9H,1-8,11H2
• InChI Key： YMVZFAGDYFTOHC-UHFFFAOYSA-N
• SMILES： C1C2(CCOCC2)CCC(CN)O1

Additional information on {2,9-dioxaspiro[5.5]undecan-3-yl}methanamine

Recent Advances in the Study of {2,9-dioxaspiro[5.5]undecan-3-yl}methanamine (CAS: 2092694-10-3) in Chemical Biology and Pharmaceutical Research

The compound {2,9-dioxaspiro[5.5]undecan-3-yl}methanamine (CAS: 2092694-10-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This spirocyclic amine derivative exhibits a rigid bicyclic framework that makes it an attractive scaffold for drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors. Recent studies have explored its role as a versatile building block in medicinal chemistry, with promising results in modulating neurotransmitter systems and protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor for novel sigma-1 receptor ligands. Researchers utilized {2,9-dioxaspiro[5.5]undecan-3-yl}methanamine as a core structure to develop selective sigma-1 agonists with improved blood-brain barrier permeability compared to traditional candidates. The study reported a 15-fold increase in receptor binding affinity when the amine group was functionalized with specific aromatic substituents, suggesting its potential in neuroprotective therapies for conditions like Alzheimer's disease and ischemic stroke.

In parallel developments, the compound's application in antibiotic research has emerged as another significant area of investigation. A recent patent application (WO2023051234) describes its incorporation into novel β-lactamase inhibitors, where the spirocyclic structure confers resistance to enzymatic degradation while maintaining activity against extended-spectrum β-lactamase (ESBL) producing bacteria. Molecular docking studies reveal that the compound's rigid conformation allows for optimal interaction with the active site of class A β-lactamases, with IC50 values in the nanomolar range for several clinically relevant enzyme variants.

The synthetic accessibility of {2,9-dioxaspiro[5.5]undecan-3-yl}methanamine has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development details a scalable, enantioselective synthesis route using asymmetric hydrogenation of a corresponding enamine precursor with chiral iridium catalysts. This process achieves >99% ee and 85% overall yield, addressing previous challenges in the large-scale production of this valuable intermediate. The availability of both enantiomers has enabled structure-activity relationship studies that were previously impractical.

Emerging research presented at the 2024 American Chemical Society National Meeting suggests potential applications in targeted drug delivery systems. The compound's amine functionality serves as an effective conjugation point for antibody-drug conjugates (ADCs), while its hydrophobic spirocyclic core contributes to enhanced plasma stability. Preliminary in vivo studies with HER2-targeting ADCs incorporating this scaffold show improved tumor accumulation and reduced off-target effects compared to traditional linker systems.

As research into {2,9-dioxaspiro[5.5]undecan-3-yl}methanamine continues to expand, its versatility across multiple therapeutic areas positions it as a compound of significant interest in pharmaceutical development. Current investigations are exploring its potential in pain management, with early-stage compounds showing promising μ-opioid receptor binding profiles and reduced respiratory depression compared to existing analgesics. The coming years will likely see increased clinical translation of discoveries involving this structurally unique scaffold.